![molecular formula C25H24Cl2N2O3 B129422 Mciep-mac CAS No. 140210-82-8](/img/structure/B129422.png)
Mciep-mac
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Overview
Description
MCIEP-MAC, also known as Methylcyclohexane Ethyl Propionate-Mediated Aqueous Two-Phase System, is a novel and effective synthesis method that has gained popularity in the field of biochemical research. The unique properties of this compound have made it an attractive option for the separation and purification of biomolecules. In
Mechanism of Action
The mechanism of action of MCIEP-MAC is based on the partitioning of biomolecules between the two phases of the system. The water-soluble biomolecules partition into the aqueous phase, while the water-insoluble biomolecules partition into the organic phase. The partitioning is dependent on the physicochemical properties of the biomolecules such as size, charge, and hydrophobicity. The partitioning can be controlled by adjusting the composition of the system, such as the concentration of the polymer and the organic solvent.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on biomolecules. The system is non-toxic and non-denaturing, and does not affect the biological activity of the biomolecules. The system has also been shown to be compatible with a wide range of buffer systems and pH values.
Advantages and Limitations for Lab Experiments
MCIEP-MAC has several advantages for lab experiments. The system is easy to prepare and use, and does not require specialized equipment. The system is also highly selective and efficient for the separation and purification of biomolecules. However, this compound has some limitations, such as the need for optimization of the composition of the system for each biomolecule, and the difficulty in scaling up the system for industrial applications.
Future Directions
MCIEP-MAC has several potential future directions in scientific research. One future direction is the development of novel polymers and organic solvents to improve the selectivity and efficiency of the system. Another future direction is the application of this compound in the separation and purification of complex mixtures such as plant extracts and natural products. This compound also has potential applications in the development of new biopharmaceuticals and drug delivery systems.
Conclusion:
In conclusion, this compound is a novel and effective synthesis method that has gained popularity in the field of biochemical research. The system has several advantages for the separation and purification of biomolecules, and has minimal biochemical and physiological effects on the biomolecules. This compound has several potential future directions in scientific research, and is a promising tool for the development of new biopharmaceuticals and drug delivery systems.
Synthesis Methods
MCIEP-MAC is a two-phase system that is composed of a water-soluble polymer and a water-immiscible organic solvent. The system is prepared by mixing a polymer such as polyethylene glycol (PEG) with an organic solvent such as methylcyclohexane ethyl propionate (MAC). The mixture is then stirred vigorously to form a homogeneous solution. When the solution is allowed to stand, it separates into two distinct phases, an upper organic phase and a lower aqueous phase.
Scientific Research Applications
MCIEP-MAC has been widely used in scientific research for the separation and purification of biomolecules such as proteins, enzymes, and DNA. The unique properties of this compound make it an attractive option for the isolation of biomolecules from complex mixtures such as cell lysates and fermentation broths. This compound has also been used in the purification of biopharmaceuticals such as monoclonal antibodies and recombinant proteins.
properties
CAS RN |
140210-82-8 |
---|---|
Molecular Formula |
C25H24Cl2N2O3 |
Molecular Weight |
471.4 g/mol |
IUPAC Name |
[4-(3-imino-3-methoxypropyl)phenyl] 10-methylacridin-10-ium-9-carboxylate;chloride;hydrochloride |
InChI |
InChI=1S/C25H23N2O3.2ClH/c1-27-21-9-5-3-7-19(21)24(20-8-4-6-10-22(20)27)25(28)30-18-14-11-17(12-15-18)13-16-23(26)29-2;;/h3-12,14-15,26H,13,16H2,1-2H3;2*1H/q+1;;/p-1 |
InChI Key |
NNVQSCUJOHFWSF-UHFFFAOYSA-M |
SMILES |
C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC4=CC=C(C=C4)CCC(=N)OC.Cl.[Cl-] |
Canonical SMILES |
C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC4=CC=C(C=C4)CCC(=N)OC.Cl.[Cl-] |
synonyms |
4-(2-methoxycarbonimidoylethyl)phenyl 10-methyacridinium-9-carboxylate MCIEP-MAC |
Origin of Product |
United States |
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